DL-Ethionine

Description

DL-Ethionine, also known as 2-amino-4-(ethylthio)butanoic acid, is a non-proteinogenic alpha-amino acid. It is structurally similar to methionine but with an S-ethyl group instead of an S-methyl group . This compound is used in various scientific studies, particularly in the fields of biochemistry and pharmacology, due to its ability to induce oxidative stress and liver injury.

Biological Effects of DL-Ethionine

DL-Ethionine is known for its role in inducing liver injury and oxidative stress. It acts as an antagonist to methionine, which is essential for various biological processes, including protein synthesis and methylation reactions . The use of DL-Ethionine in research often involves studying its effects on liver function and the reticuloendothelial system.

Liver Injury and Oxidative Stress

DL-Ethionine is used to induce oxidative stress in the liver, which helps in studying the levels and activities of anti-oxidative enzymes and compounds like glutathione . This oxidative stress can lead to liver damage, making DL-Ethionine a valuable tool for researching liver diseases and mechanisms of liver injury.

Reticuloendothelial System Effects

Studies have shown that DL-Ethionine can enhance the phagocytic activities of the reticuloendothelial system (RES), which plays a crucial role in the body's defense against infections and foreign substances . This effect is observed through increased carbon clearance and Kupffer cell activity in the liver.

Liver/Body Weight Ratio and Serum Protein Levels

In studies involving mice, DL-Ethionine has been shown to increase the liver/body weight ratio significantly, indicating liver enlargement due to injury. Additionally, there is a decrease in total serum protein levels, except in some cases where DL-Ethionine was administered as a single injection .

Parameter	Effect of DL-Ethionine
Liver/Body Weight Ratio	Increased
Serum Protein Levels	Generally decreased, except in some single injection cases

Serum Transaminase Levels

The administration of DL-Ethionine leads to elevated levels of serum transaminases (GOT and GPT), which are markers of liver damage. This elevation is more pronounced after multiple injections .

Enzyme	Effect of DL-Ethionine
GOT (Glutamic-Oxaloacetic Transaminase)	Elevated
GPT (Glutamic-Pyruvic Transaminase)	Elevated

Applications of DL-Ethionine

DL-Ethionine is used as a dietary supplement in research settings to accelerate cholangiocarcinogenesis and study liver oxidative stress mechanisms . Its ability to induce liver injury makes it a valuable tool for studying liver diseases and testing potential therapeutic interventions.

• CAS No.: 67-21-0
• Product Name: DL-Ethionine
• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol
• IUPAC Name: 2-amino-4-ethylsulfanylbutanoic acid
• Standard InChI: InChI=1S/C6H13NO2S/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
• Standard InChIKey: GGLZPLKKBSSKCX-UHFFFAOYSA-N
• SMILES: CCSCCC(C(=O)O)N
• Canonical SMILES: CCSCCC(C(=O)O)N
• Melting Point: 516 to 523 °F (decomposes) (NTP, 1992)
• Physical Description: Dl-ethionine is a white crystalline flakes. (NTP, 1992)
• Solubility: 1 to 5 mg/mL at 64° F (NTP, 1992)
• Synonyms: DL-ETHIONINE;S-ethylhomocysteine;67-21-0;Aethionin;S-Ethyl-DL-homocysteine;2-Amino-4-(ethylthio)butyricacid;DL-Homocysteine,S-ethyl-;Ethionin;DL-2-Amino-4-(ethylthio)butyricacid;Homocysteine,S-ethyl-;Ethionine,DL-;CN8676;(+-)-Ethionine;Butyricacid,DL-2-amino-4-(ethylthio)-;Butyricacid,2-amino-4-(ethylthio)-,DL-;NSC97927;U-1434;2-amino-4-(ethylsulfanyl)butanoicacid;CCRIS288;CHEBI:68662;NSC751;NSC-751;GGLZPLKKBSSKCX-UHFFFAOYSA-N;EINECS200-647-0;2-amino-4-ethylsulfanyl-butanoicacid
• PubChem Compound: 6205
• Last Modified: Aug 15 2023